Cas no 79674-46-7 ([2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol
• CAS No: 79674-46-7
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 1797954
• PubChem ID: 23181590
• Update Time: 2025-11-02

[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
• (2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl)methanol
• 2,3,5,6-tetrafluoro-4-trifluoromethyl-benzyl alcohol
• [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol
• MFCD04974483
• SCHEMBL6439647
• 2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)BENZYLALCOHOL
• IEFIWPBZNWQFHM-UHFFFAOYSA-N
• AKOS017345049
• AT19255
• EN300-173483
• 2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)BENZYL ALCOHOL
• 79674-46-7

• MDL： MFCD04974483
• Inchi： 1S/C8H3F7O/c9-4-2(1-16)5(10)7(12)3(6(4)11)8(13,14)15/h16H,1H2
• InChI Key： IEFIWPBZNWQFHM-UHFFFAOYSA-N
• SMILES： FC1C(=C(CO)C(=C(C=1C(F)(F)F)F)F)F

Computed Properties

• Exact Mass: 248.00721185g/mol
• Monoisotopic Mass: 248.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 188.5±35.0 °C at 760 mmHg
• Flash Point: 67.8±25.9 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol

Comprehensive Guide to [2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 79674-46-7): Properties, Applications, and Market Insights

[2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 79674-46-7) is a highly specialized fluorinated aromatic compound with significant applications in advanced chemical synthesis and material science. This compound, characterized by its unique polyfluorinated benzene ring and hydroxymethyl functional group, has garnered attention for its role in pharmaceuticals, agrochemicals, and high-performance materials. Below, we explore its properties, synthesis methods, industrial uses, and emerging trends in research.

The molecular structure of [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol features a benzene core substituted with four fluorine atoms and a trifluoromethyl group, along with a hydroxymethyl side chain. This configuration imparts exceptional chemical stability, lipophilicity, and electron-withdrawing properties, making it valuable for designing bioactive molecules. Researchers often leverage its fluorine-rich backbone to enhance metabolic stability in drug candidates, addressing common challenges like rapid degradation in vivo.

One of the most prominent applications of this compound is in the development of fluorinated pharmaceuticals. With the growing demand for targeted therapies and precision medicine, fluorinated compounds like CAS 79674-46-7 are critical intermediates. For instance, they are used in synthesizing kinase inhibitors and antiviral agents, where fluorine atoms improve binding affinity and bioavailability. Recent studies highlight its utility in COVID-19 drug research, particularly in modifying nucleoside analogs to enhance efficacy against viral mutations.

Beyond pharmaceuticals, [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol plays a pivotal role in agrochemical innovation. Fluorinated compounds are increasingly employed in crop protection due to their resistance to environmental degradation. This compound serves as a building block for herbicides and fungicides, aligning with the global push for sustainable agriculture and reduced chemical runoff. Its incorporation into formulations helps lower application frequencies, minimizing ecological impact.

In material science, the compound’s thermal stability and low surface energy make it ideal for high-performance coatings and electronic materials. For example, it is used in the synthesis of fluorinated polymers for water-repellent textiles and corrosion-resistant coatings. With the rise of green electronics, researchers are exploring its potential in dielectric materials for flexible circuits, catering to the demand for lightweight, energy-efficient devices.

The synthesis of CAS 79674-46-7 typically involves multi-step fluorination and functional group transformations, often starting from commercially available fluorobenzene derivatives. Advanced techniques like electrophilic aromatic substitution and Grignard reactions are employed to achieve high purity and yield. Recent innovations focus on catalytic fluorination methods to reduce waste and improve cost-efficiency, reflecting the industry’s shift toward green chemistry principles.

Market trends indicate a steady growth in demand for [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol, driven by its versatility and the expanding fluorochemical industry. Regions like North America and Asia-Pacific dominate production, with key players investing in R&D for novel applications. The compound’s alignment with ESG (Environmental, Social, and Governance) goals further boosts its adoption, as industries prioritize eco-friendly alternatives.

For researchers and procurement specialists, understanding the regulatory landscape is essential. While 79674-46-7 is not classified as hazardous under major chemical inventories, compliance with regional safety guidelines (e.g., REACH, TSCA) is recommended. Proper handling, including the use of personal protective equipment (PPE) and ventilation, ensures safe laboratory or industrial use.

In summary, [2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 79674-46-7) is a cornerstone of modern fluorochemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its unique properties and adaptability to cutting-edge research underscore its value in addressing global challenges, from healthcare to sustainability. As innovation accelerates, this compound will likely remain at the forefront of scientific and industrial progress.